molecular formula C13H8F2O2S B8323082 2-(4-Fluorophenylthio)-6-fluorobenzoic acid

2-(4-Fluorophenylthio)-6-fluorobenzoic acid

Cat. No.: B8323082
M. Wt: 266.26 g/mol
InChI Key: FXRYJABURSLYQA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-Fluorophenylthio)-6-fluorobenzoic acid is a useful research compound. Its molecular formula is C13H8F2O2S and its molecular weight is 266.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H8F2O2S

Molecular Weight

266.26 g/mol

IUPAC Name

2-fluoro-6-(4-fluorophenyl)sulfanylbenzoic acid

InChI

InChI=1S/C13H8F2O2S/c14-8-4-6-9(7-5-8)18-11-3-1-2-10(15)12(11)13(16)17/h1-7H,(H,16,17)

InChI Key

FXRYJABURSLYQA-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1)SC2=CC=C(C=C2)F)C(=O)O)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

The compound 2-[2-(4-fluorophenylthio)-6-fluorophenyl]-4,4-dimethyloxazoline (5.0 g, 15.66 mmol) is added to 310 ml of a 4.5N HCl solution in water and is refluxed overnight. The cooled reaction mixture is extracted twice with ethyl acetate. The extracts are washed with water and then brine and dried over MgSO4 to afford the subtitle compound.
Name
2-[2-(4-fluorophenylthio)-6-fluorophenyl]-4,4-dimethyloxazoline
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5 g
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